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Compound of Interest

Compound Name: Benzene, (1-ethoxyethenyl)-

Cat. No.: B15178028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, vinyl ethers are indispensable reagents, serving as

versatile building blocks in a myriad of chemical transformations. While common alkyl vinyl

ethers have long been staples in the laboratory, "Benzene, (1-ethoxyethenyl)-", an aryl vinyl

ether, presents a unique set of properties and reactivity that can offer distinct advantages in

specific applications. This guide provides an objective comparison of "Benzene, (1-
ethoxyethenyl)-" with other conventional vinyl ethers, supported by experimental data to

inform your research and development endeavors.

Introduction to "Benzene, (1-ethoxyethenyl)-"
"Benzene, (1-ethoxyethenyl)-", also known as 1-ethoxy-1-phenylethene, is an aromatic vinyl

ether characterized by the presence of a phenyl group attached to the vinyl carbon. This

structural feature significantly influences its electronic properties and reactivity compared to its

aliphatic counterparts.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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